Cas no 917909-43-4 (Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl-)

Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl- structure
917909-43-4 structure
Product Name:Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl-
CAS No:917909-43-4
MF:C8H7ClN2S
MW:198.672579050064
CID:782374
PubChem ID:59360019
Update Time:2025-04-19

Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl-
    • 4-chloro-5-ethylthieno[2,3-d]pyrimidine
    • SCHEMBL3795260
    • 4-Chloro-5-ethyl-thieno[2,3-d]pyrimidine
    • YEZNAACKSLBUHW-UHFFFAOYSA-N
    • 917909-43-4
    • DTXSID90731619
    • Inchi: 1S/C8H7ClN2S/c1-2-5-3-12-8-6(5)7(9)10-4-11-8/h3-4H,2H2,1H3
    • InChI Key: YEZNAACKSLBUHW-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)SC=C2CC

Computed Properties

  • Exact Mass: 198.0018471g/mol
  • Monoisotopic Mass: 198.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54Ų
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